Cas no 2101196-89-6 (1-(2-nitrophenyl)-3-phenyl-1H-pyrazole)

• Product Name: 1-(2-nitrophenyl)-3-phenyl-1H-pyrazole
• CAS No: 2101196-89-6
• MF: C₁₅H₁₁N₃O₂
• MW: 265.266742944717
• CID: 5203380
• Update Time: 2025-05-24

1-(2-nitrophenyl)-3-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-nitrophenyl)-3-phenyl-1H-pyrazole
• 1H-Pyrazole, 1-(2-nitrophenyl)-3-phenyl-

• Inchi： 1S/C15H11N3O2/c19-18(20)15-9-5-4-8-14(15)17-11-10-13(16-17)12-6-2-1-3-7-12/h1-11H
• InChI Key： LCHMLNICRYYNNB-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2[N+]([O-])=O)C=CC(C2=CC=CC=C2)=N1

Additional information on 1-(2-nitrophenyl)-3-phenyl-1H-pyrazole

1-(2-Nitrophenyl)-3-phenyl-1H-pyrazole: A Comprehensive Overview

The compound 1-(2-nitrophenyl)-3-phenyl-1H-pyrazole (CAS No. 2101196-89-6) is a heterocyclic aromatic compound with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the pyrazole family, which is a five-membered ring containing two nitrogen atoms at positions 1 and 3. The presence of a nitro group at the 2-position of the phenyl ring and a phenyl group at position 3 introduces unique electronic and steric properties, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antitumor, and antimicrobial agents. The nitrophenyl group in this compound contributes to its strong electron-withdrawing properties, which can enhance the bioavailability and pharmacokinetic profiles of the molecule. Additionally, the phenyl group at position 3 provides hydrophobicity, which is crucial for membrane permeability and target binding affinity.

One of the most promising applications of 1-(2-nitrophenyl)-3-phenyl-1H-pyrazole lies in its ability to act as a precursor for more complex structures. For instance, researchers have explored its use in synthesizing bioactive compounds with improved selectivity and efficacy. By incorporating this compound into larger molecular frameworks, scientists can design molecules that interact with specific biological targets, such as enzymes or receptors, with high precision.

From a synthetic perspective, the preparation of 1-(2-nitrophenyl)-3-phenyl-1H-pyrazole involves a series of well-established organic reactions. The key steps typically include nucleophilic substitution, condensation reactions, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For example, the use of transition metal catalysts has significantly improved the yield and purity of the product.

In terms of physical properties, 1-(2-nitrophenyl)-3-phenyl-1H-pyrazole exhibits a melting point of approximately 245°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the range of 250-300 nm, indicating its potential application in optoelectronic materials. Furthermore, computational studies have revealed that this compound has a planar structure with significant conjugation across the pyrazole ring and substituents, which enhances its stability and reactivity.

The biological activity of 1-(2-nitrophenyl)-3-phenyl-1H-pyrazole has been extensively studied in recent years. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that this compound could serve as a lead molecule for developing novel anti-inflammatory drugs with reduced side effects compared to traditional NSAIDs.

In addition to its pharmacological applications, 1-(2-nitrophenyl)-3-phenyl-1H-pyrazole has shown promise in materials science. Its aromaticity and conjugated system make it an ideal candidate for use in organic semiconductors and light-emitting diodes (LEDs). Researchers have reported that thin films prepared from this compound exhibit excellent charge transport properties and high stability under ambient conditions.

Looking ahead, ongoing research is focused on optimizing the synthesis routes for 1-(2-nitrophenyl)-3-phenyl-1H-pyrazole to reduce production costs and minimize environmental impact. Moreover, efforts are being made to explore its potential as an intermediate in the synthesis of more complex molecules with diverse functionalities. The integration of green chemistry principles into these processes will undoubtedly play a critical role in ensuring sustainable development.

In conclusion, 1-(2-nitrophenyl)-3-phenyl-1H-pyrazole (CAS No. 2101196-89-6) is a multifaceted compound with immense potential across various scientific disciplines. Its unique structural features and versatile reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery, materials science, and beyond. As new research continues to unfold, this compound is poised to make significant contributions to both academic and industrial advancements.